2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C19H23NO2/c1-5-16-8-6-7-9-17(16)22-12-18(21)20-19-14(3)10-13(2)11-15(19)4/h6-11H,5,12H2,1-4H3,(H,20,21)
• InChI Key: KUZFIZXDCGRPOD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2C)C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide is an organic compound with a complex structure, characterized by the presence of both phenoxy and acetamide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide typically involves the reaction of 2-ethylphenol with 2,4,6-trimethylaniline in the presence of acetic anhydride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction mechanism involves the formation of an intermediate, which subsequently undergoes acylation to yield the final compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often involving the use of catalysts and advanced reaction conditions to enhance the reaction rate and product purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The phenoxy and acetamide groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Substitution reactions often involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phenolic derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-methylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide
• 2-(2-ethylphenoxy)-N-(2,4-dimethylphenyl)acetamide
• 2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)propionamide

Uniqueness

2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable for various applications, particularly in the synthesis of novel compounds and materials.